Cas no 2294944-98-0 (2,5-difluoropyrimidine-4,6-d2)

• Product Name: 2,5-difluoropyrimidine-4,6-d2
• CAS No: 2294944-98-0
• MF: C₄H₂F₂N₂
• MW: 118.081210613251
• CID: 6824230
• PubChem ID: 172400959
• Update Time: 2025-03-01

2,5-difluoropyrimidine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoropyrimidine-4,6-d2
• CS-22299
• 2294944-98-0

• Inchi： 1S/C4H2F2N2/c5-3-1-7-4(6)8-2-3/h1-2H/i1D,2D
• InChI Key： XQZRVVFDGQSMLS-QDNHWIQGSA-N
• SMILES： FC1=C([2H])N=C(N=C1[2H])F

Computed Properties

• Exact Mass: 118.03115789Da
• Monoisotopic Mass: 118.03115789Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.8Ų